2-(naphthalen-1-yl)-N-(4-((4-(p-tolyl)phthalazin-1-yl)oxy)phenyl)acetamide

• IUPAC Name: N-[4-[4-(4-methylphenyl)phthalazin-1-yl]oxyphenyl]-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C33H25N3O2/c1-22-13-15-24(16-14-22)32-29-11-4-5-12-30(29)33(36-35-32)38-27-19-17-26(18-20-27)34-31(37)21-25-9-6-8-23-7-2-3-10-28(23)25/h2-20H,21H2,1H3,(H,34,37)
• InChI Key: CADPAQJUMUXXNW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN=C(C3=CC=CC=C32)OC4=CC=C(C=C4)NC(=O)CC5=CC=CC6=CC=CC=C65
• Molecular Formula: C33H25N3O2
• Molecular Weight: 495.6 g/mol

Description

2-(naphthalen-1-yl)-N-(4-((4-(p-tolyl)phthalazin-1-yl)oxy)phenyl)acetamide, also known as PTAC, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. PTAC is a novel small molecule that can be synthesized using a specific method and has been shown to have unique biochemical and physiological effects.

Scientific Research Applications

Antiviral Applications

Research on naphthalene derivatives, such as the study by Hamad et al. (2010), demonstrates the potential for these compounds to serve as antiviral agents. A series of naphthalene derivatives were synthesized and screened for their inhibitory activity against HIV-1 and HIV-2, revealing that certain derivatives, notably one with significant potency against HIV-1 (EC50 = 0.20 μg/mL), could lead to new antiviral therapies (Hamad et al., 2010).

Anticancer Applications

Another avenue of research involves the synthesis and evaluation of naphthalene-based compounds for their anticancer properties. For instance, Dhuda et al. (2021) synthesized a series of 1-formyl-naphthalen-2-yloxymethyl-1,2,3-triazoles and evaluated them against various cancer cell lines. Some of these molecules exhibited potent inhibitory activities, highlighting the potential of naphthalene derivatives in cancer treatment (Dhuda et al., 2021).